(S)-2-(3-Hydroxypyrrolidin-1-yl)acetonitrile

• CAS RN: 540787-77-7
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 2-[(3S)-3-hydroxypyrrolidin-1-yl]acetonitrile
• InChI: InChI=1S/C6H10N2O/c7-2-4-8-3-1-6(9)5-8/h6,9H,1,3-5H2/t6-/m0/s1
• InChI Key: ZJKMVVGNSMLLAV-LURJTMIESA-N
• Isomeric SMILES: C1CN(C[C@H]1O)CC#N
• Canonical SMILES: C1CN(CC1O)CC#N

Description

(S)-2-(3-Hydroxypyrrolidin-1-yl)acetonitrile is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The method follows that of S3 using 3-hydroxypyrrolidine (15 g, 0.172 mol), BrCH2CN (22.67 g, 0.189 mmol) and dry THF (60 mL). The title-compound was yielded as a straw-coloured oil (15.39 g, 71%) after flash chromatography using CH2Cl2/CH3OH (9:1) as eluent. δH (250 MHz; CDCl3); 1.9-2.25 (m, 2H, 2×ring-H), 2.3 (m, 1H, ring-H), 2.65 (d, OH), 2.85-3.05 (m, 3H, 3×ring-H), 3.95 (d, 2H, NCH2CN) and 4.2 (m, 1H, CH2CHOH); FAB MS, m/z (M+H)+ 127.